1-Piperidinecarboxylic acid, 4-methoxy-, ethyl ester

• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: ethyl 4-methoxypiperidine-1-carboxylate
• InChI: InChI=1S/C9H17NO3/c1-3-13-9(11)10-6-4-8(12-2)5-7-10/h8H,3-7H2,1-2H3
• InChI Key: BBYIZJDTYQJQDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)OC

Description

1-Piperidinecarboxylic acid, 4-methoxy-, ethyl ester is a useful research compound. Its molecular formula is C9H17NO3 and its molecular weight is 187.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-ethoxycarbonyl-4-hydroxypiperidine (30.3 g) and triethylamine (23 g) were dissolved in ethyl acetate (182 mL) and the obtained mixture was cooled to 3° C. Methanesulfonyl chloride (22.05 g) was added thereto under stirring while taking caution such that the temperature did not exceed 20° C., and the mixture was continuously stirred under ice cooling for 1 hour. The obtained reaction mixture was washed with water (90 mL×3). The organic layer was isolated and concentrated to obtain a target compound as a light yellow oily substance. The yield amount was 43.09 g (98%).